5-(N,4-dimethylphenylsulfonamido)-N,2,4-trimethyl-N-(m-tolyl)benzenesulfonamide

• IUPAC Name: N,2,4-trimethyl-5-[methyl-(4-methylphenyl)sulfonylamino]-N-(3-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C24H28N2O4S2/c1-17-10-12-22(13-11-17)31(27,28)26(6)23-16-24(20(4)15-19(23)3)32(29,30)25(5)21-9-7-8-18(2)14-21/h7-16H,1-6H3
• InChI Key: CMXSPWBTMSGOLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(C)C2=CC(=C(C=C2C)C)S(=O)(=O)N(C)C3=CC=CC(=C3)C
• Molecular Formula: C24H28N2O4S2
• Molecular Weight: 472.6 g/mol

Description

5-(N,4-dimethylphenylsulfonamido)-N,2,4-trimethyl-N-(m-tolyl)benzenesulfonamide, also known as DMTBS or Compound 25, is a sulfonamide compound that has gained attention in the scientific community due to its potential therapeutic properties.

Scientific Research Applications

Sulfonamides in Medicinal Chemistry

Sulfonamide derivatives are pivotal in medicinal chemistry due to their broad bioactive spectrum after structural modifications. They have been employed as antimicrobial, anticancer, antiparasitic, anti-inflammatory, anticonvulsion, antiglaucoma, antidiabetic, antiepileptic agents, and in treating neurological diseases and as diuretic drugs. This highlights the compound's versatility and significant development value in medicinal applications (Shichao et al., 2016).

Environmental Applications and Concerns

Sulfonamides have been identified in various environmental matrices, indicating their persistence and potential ecological impacts. Their occurrence in wastewater and the challenges in removing these compounds during treatment processes have been documented, suggesting the need for advanced remediation technologies. The environmental presence of sulfonamides, derived mainly from agricultural activities, poses risks to microbial populations and potentially to human health, underlining the importance of monitoring and managing these compounds in the environment (Baran et al., 2011).